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Compound of Interest

Compound Name:
D-Fructose 6-phosphate

dipotassium salt

CAS No.: 103213-47-4

Cat. No.: B012963

Get Quote

The Analytical Workflow: A High-Level Overview
A successful F6P quantification strategy can be deconstructed into three core stages: Sample

Preparation, Chromatographic Separation, and Mass Spectrometric Detection. Each stage

presents unique challenges and choices that directly impact the quality and reliability of the

final data. An error or oversight in an early stage cannot be rectified by downstream

optimization.
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LC-MS Workflow for F6P Quantification

Biological System
(e.g., Cell Culture, Tissue)

1. Sample Preparation

Metabolism Quenching
(e.g., Cold Methanol)

Critical First Step

Metabolite Extraction
(e.g., Solvent Precipitation)

2. Chromatographic Separation

Inject Extract

Isomer Resolution
(e.g., HILIC, IP-RP)

Separates F6P from G6P, etc.

3. Mass Spectrometric Detection

Ionization & Analysis
(e.g., ESI-, MRM)

Detects & Fragments Ions

Data Analysis &
Quantification
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Chromatographic Strategies

HILIC

Ion-Pair RP

Anion Exchange

Mechanism: Partitioning into a water-enriched layer on a polar stationary phase.
Pros: Excellent for polar compounds, MS-friendly mobile phases.

Cons: Can be sensitive to matrix effects and injection solvent.

 Recommended

Mechanism: Ion-pairing agent (e.g., tributylamine) binds to analyte, increasing hydrophobicity for RP retention.
Pros: High resolution for isomers.

Cons: Severe ion suppression, instrument contamination.

Mechanism: Electrostatic interaction with a charged stationary phase.
Pros: Good separation based on charge.

Cons: Often requires high salt buffers, less compatible with ESI-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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